
An In-depth Technical Guide to 2-(4-
Chlorophenoxy)acetohydrazide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-(4-

Chlorophenoxy)acetohydrazide

Cat. No.: B1349058 Get Quote

This technical guide provides a comprehensive overview of 2-(4-
Chlorophenoxy)acetohydrazide, a versatile chemical intermediate with significant potential in

medicinal chemistry and drug development. This document is intended for researchers,

scientists, and professionals in the field, offering detailed information on its chemical properties,

synthesis, and biological significance.

Core Compound Identification
CAS Number: 2381-75-1[1][2]

Chemical Structure:

Molecular Formula: C₈H₉ClN₂O₂[1][2][3]

IUPAC Name: 2-(4-chlorophenoxy)acetohydrazide[2]

Synonyms: (4-Chlorophenoxy)acetic acid hydrazide, p-Chlorophenoxyacetyl Hydrazide[2]

The structure consists of a p-chlorophenoxy group attached to an acetohydrazide moiety. The

presence of the reactive hydrazide functional group makes it a key precursor for the synthesis

of a wide range of heterocyclic and acyclic compounds.[3][4]
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The quantitative properties of 2-(4-Chlorophenoxy)acetohydrazide are summarized in the

tables below, providing essential data for experimental design and characterization.

Table 1: Physicochemical Properties

Property Value Source

Molecular Weight 200.62 g/mol [1][2]

Physical State
Solid, White to Light yellow

powder/crystal

Melting Point 154.0 to 158.0 °C

Purity (HPLC) min. 95.0 area%

Storage Temperature

Room Temperature

(Recommended <15°C, cool,

dark place)

Condition to Avoid Air Sensitive

Table 2: Crystallographic Data[3]
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Parameter Value

Crystal System Monoclinic

Space Group P2₁/c

a 6.444 (1) Å

b 4.011 (1) Å

c 35.369 (4) Å

β 91.89 (1)°

Volume 913.7 (3) Å³

Z 4

Radiation Mo Kα

Temperature 295 K

Experimental Protocols
Synthesis of 2-(4-Chlorophenoxy)acetohydrazide
A reliable method for the synthesis of 2-(4-Chlorophenoxy)acetohydrazide has been reported

and is detailed below.[3] This procedure involves the hydrazinolysis of the corresponding ethyl

ester.

Materials:

Ethyl(4-chlorophenoxy)acetate (21.4 g, 0.1 mol)

Hydrazine hydrate (6.0 ml)

Ethanol (90 ml)

Procedure:

A mixture of ethyl(4-chlorophenoxy)acetate and hydrazine hydrate in ethanol is prepared in a

round-bottom flask.
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The mixture is refluxed over a water bath for 6 hours.

Upon cooling, a precipitate forms.

The precipitate is filtered.

The crude product is recrystallized from ethanol to yield pure 2-(4-
chlorophenoxy)acetohydrazide.

The synthesis workflow can be visualized as a logical progression from starting materials to the

final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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